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Compound of Interest

Compound Name: LEB-03-146

Cat. No.: B12410499

For Researchers, Scientists, and Drug Development Professionals

Introduction

LEB-03-146 is a novel deubiquitinase-targeting chimera (DUBTAC) that induces the
stabilization of the WEEL1 kinase. It is constructed by linking the WEE1 inhibitor AZD1775
(Adavosertib) to the OTUBL recruiter EN523 via a PEG2 linker.[1] Understanding the stability
and optimal storage conditions of LEB-03-146 is critical for ensuring its integrity, potency, and
the reproducibility of experimental results. These application notes provide a comprehensive
overview of the recommended storage conditions, general stability profile, and protocols for
handling and assessing the stability of LEB-03-146.

Physicochemical Properties

Property Value
Molecular Formula C46H57N1108
Molecular Weight 892.01 g/mol
CAS Number 2858812-91-4
Appearance Solid

(Data sourced from MedchemExpress)
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Recommended Storage Conditions

Proper storage is crucial to maintain the stability of LEB-03-146. The following conditions are
recommended based on the physical state of the compound.

Form Storage Temperature Duration
Solid (Powder) -20°C 3 years
Stock Solution (-80°C) -80°C 6 months
Stock Solution (-20°C) -20°C 1 month

(Data sourced from MedchemExpress)[1]

Note on Shipping: LEB-03-146 is typically shipped at room temperature, which is acceptable
for short durations. Upon receipt, it is imperative to store the compound at the recommended
conditions.[1]

General Stability Profile

While specific, publicly available stability data for LEB-03-146 under various stress conditions
is limited, some general characteristics can be inferred from its structure and the nature of
similar molecules.

o PEG Linker: The polyethylene glycol (PEG) linker in LEB-03-146 is expected to enhance the
compound's hydrophilicity and overall stability.[2][3][4][5][6] PEG linkers can create a
hydration shell around the molecule, which helps to prevent aggregation and improve
solubility.[4]

o Component Moieties: LEB-03-146 is composed of a WEE1 inhibitor (AZD1775) and an
OTUBL1 recruiter. The stability of these individual components can influence the overall
stability of the DUBTAC.

e Susceptibility to Degradation: Like many complex organic molecules, LEB-03-146 may be
susceptible to degradation under harsh conditions such as extreme pH, high temperatures,
and exposure to strong oxidizing agents or intense light.
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Experimental Protocols
Protocol 1: Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of LEB-03-146 for experimental use.
Materials:

o LEB-03-146 solid powder

o Dimethyl sulfoxide (DMSO), anhydrous

 Sterile, low-binding microcentrifuge tubes

Procedure:

o Equilibrate the vial of LEB-03-146 to room temperature before opening to prevent moisture
condensation.

o Aseptically weigh the desired amount of LEB-03-146 powder in a sterile microcentrifuge
tube.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM).

» Vortex briefly and sonicate if necessary to ensure complete dissolution.

 Aliquot the stock solution into single-use volumes in low-binding microcentrifuge tubes to
minimize freeze-thaw cycles.

» Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).[1]

Protocol 2: General Stability Assessment (Forced
Degradation Study)

Objective: To evaluate the stability of LEB-03-146 under various stress conditions to identify
potential degradation pathways and develop stability-indicating analytical methods.
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Materials:

LEB-03-146 stock solution (in a suitable solvent like DMSO or acetonitrile)
e Hydrochloric acid (HCI) solution (e.g., 0.1 M)

e Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

e Hydrogen peroxide (H202) solution (e.g., 3%)

» High-performance liquid chromatography (HPLC) or Liquid chromatography-mass
spectrometry (LC-MS) system

» Photostability chamber
o Temperature and humidity-controlled incubator
Procedure:

o Sample Preparation: Prepare multiple aliquots of a known concentration of LEB-03-146 in a
suitable solvent.

e Stress Conditions:

o Acid Hydrolysis: Add an equal volume of 0.1 M HCI to an aliquot of the LEB-03-146
solution. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24
hours).

o Base Hydrolysis: Add an equal volume of 0.1 M NaOH to another aliquot. Incubate under
the same conditions as the acid hydrolysis sample.

o Oxidative Degradation: Treat an aliquot with 3% H202 and incubate at room temperature
for a defined period.

o Thermal Degradation: Place an aliquot in a temperature-controlled incubator at an
elevated temperature (e.g., 70°C) for a defined period.
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o Photostability: Expose an aliquot to a controlled light source in a photostability chamber
according to ICH Q1B guidelines.

o Control: Keep one aliquot at the recommended storage condition (-80°C or -20°C) as a
control.

e Sample Analysis:
o At specified time points, withdraw samples from each stress condition.
o Neutralize the acid and base hydrolysis samples before analysis.

o Analyze all samples, including the control, by a validated stability-indicating analytical
method, such as HPLC or LC-MS.[7] The method should be capable of separating the
parent LEB-03-146 peak from any potential degradation products.

o Data Analysis:

o Calculate the percentage of LEB-03-146 remaining in each stressed sample compared to
the control.

o ldentify and, if possible, characterize the major degradation products using mass
spectrometry.

Visualizations
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Experimental Workflow for LEB-03-146 Stability Assessment
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Caption: A logical workflow for assessing the stability of LEB-03-146.
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Proposed Signaling Pathway of LEB-03-146
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Caption: The proposed mechanism of action for LEB-03-146.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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